Methyl pyruvate
Methyl pyruvate
Methyl pyruvate is a pyruvic ester. Surface conditions during Pt/silica EUROPT-1 modified by cinchonidine catalyzed by enantioselective hydrogenation of methyl pyruvate to R-(+)-methyl lactate were investigated. Enantioselective hydrogenation of methyl pyruvate over finely dispersed polyvinylpyrrolidone-stabilized and the corresponding alumina-supported iridium clusters modified with cinchonidine was studied. The molecular orientation and conformation of methyl pyruvate on Ni surface has been investigated in the temperature range 105-220K. Methyl pyruvate is reported to stimulate insulin secretion in vitro and in vivo.
Methyl pyruvate is a pyruvate ester resultinf grom the formal condensation of the carboxy group of pyruvic acid with the hydroxy group of methanol. It is a pyruvate ester and a methyl ester. It derives from a pyruvic acid.
Methyl pyruvate is a pyruvate ester resultinf grom the formal condensation of the carboxy group of pyruvic acid with the hydroxy group of methanol. It is a pyruvate ester and a methyl ester. It derives from a pyruvic acid.
Brand Name:
Vulcanchem
CAS No.:
600-22-6
VCID:
VC20855965
InChI:
InChI=1S/C4H6O3/c1-3(5)4(6)7-2/h1-2H3
SMILES:
CC(=O)C(=O)OC
Molecular Formula:
C4H6O3
Molecular Weight:
102.09 g/mol
Methyl pyruvate
CAS No.: 600-22-6
Cat. No.: VC20855965
Molecular Formula: C4H6O3
Molecular Weight: 102.09 g/mol
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| Description | Methyl pyruvate is a pyruvic ester. Surface conditions during Pt/silica EUROPT-1 modified by cinchonidine catalyzed by enantioselective hydrogenation of methyl pyruvate to R-(+)-methyl lactate were investigated. Enantioselective hydrogenation of methyl pyruvate over finely dispersed polyvinylpyrrolidone-stabilized and the corresponding alumina-supported iridium clusters modified with cinchonidine was studied. The molecular orientation and conformation of methyl pyruvate on Ni surface has been investigated in the temperature range 105-220K. Methyl pyruvate is reported to stimulate insulin secretion in vitro and in vivo. Methyl pyruvate is a pyruvate ester resultinf grom the formal condensation of the carboxy group of pyruvic acid with the hydroxy group of methanol. It is a pyruvate ester and a methyl ester. It derives from a pyruvic acid. |
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| CAS No. | 600-22-6 |
| Molecular Formula | C4H6O3 |
| Molecular Weight | 102.09 g/mol |
| IUPAC Name | methyl 2-oxopropanoate |
| Standard InChI | InChI=1S/C4H6O3/c1-3(5)4(6)7-2/h1-2H3 |
| Standard InChI Key | CWKLZLBVOJRSOM-UHFFFAOYSA-N |
| SMILES | CC(=O)C(=O)OC |
| Canonical SMILES | CC(=O)C(=O)OC |
| Boiling Point | 135.5 °C |
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